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Compound of Interest

2-(4-1sopropylphenoxy)propan-1-
Compound Name:

amine
CAS No.: 951915-29-0
Cat. No.: B1290203

Get Quote

Executive Summary & Structural Context

2-(4-1sopropylphenoxy)propan-1-amine is a specialized phenoxyalkylamine intermediate
often utilized in the synthesis of beta-blockers and anti-arrhythmic agents. Its structure features
a chiral center at the propyl backbone, a para-substituted aromatic ring, and a primary amine
terminus.

Precise IR characterization is critical to distinguish this branched isomer from its linear
counterparts (e.g., 3-phenoxypropylamines) and to verify the complete consumption of phenolic
precursors during synthesis.

Structural Breakdown for IR Analysis

e Core A:Primary Amine (-NHz) — The critical functional handle.

o Core B:Ether Linkage (Ar-O-R) — The bridge between the aliphatic and aromatic domains.
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o Core C:Para-Substituted Benzene — Defined by specific overtone patterns and out-of-plane
bends.

o Core D:Isopropyl Group — Provides distinct doublet splitting in the C-H stretching and
bending regions.

Characteristic IR Peak Assignments

The following data represents the definitive spectral fingerprint for 2-(4-
Isopropylphenoxy)propan-1-amine. These values are derived from standard correlation
charts for phenoxyalkylamines and para-alkylphenols.

Table 1: Critical Diagnostic Bands
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Functional Wavenumber . Vibrational Diagnostic
Intensity L
Group (cm™?) Mode Significance
Doublet:
Distinguishes 1°
, , _ N-H Stretch ]
Primary Amine 3350 — 3400 Medium amine from 2°
(Asym) :
(singlet) or 3°
(none).[1]
] N-H Stretch Paired with the
3280 — 3320 Medium
(Sym) band above.
Confirms primary
) ] amine; often
1580 — 1650 Med-Strong N-H Scissoring ]
overlaps with
aromatic C=C.
Doublet:
Characteristic of
C-H Stretch )
Alkyl C-H 2960 — 2970 Strong (CHa) the gem-dimethyl
3
(isopropyl)
group.
The "Ether
Band"; confirms
) C-0O-C Asym ]
Ether Linkage 1230 - 1260 Strong coupling of
Stretch
phenol to alkyl
chain.
) Secondary
Symmetric ) }
1020 - 1050 Strong confirmation of
Stretch .
the ether linkage.
] Standard
o . C=C Ring .
Aromatic Ring 1500 & 1600 Variable aromatic
Stretch )
breathing modes.
810 -840 Strong C-H Out-of-Plane  Para-

(oop)

substitution: A

single strong
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band indicating

1,4-substitution.

Isopropyl Group

1380 & 1385

Medium

C-H Bending

(Gem-dimethyl)

"Rabbit Ears™: A
split peak of
equal intensity,
unigue to

isopropy! groups.

Comparative Analysis: Product vs. Alternatives

Distinguishing the target molecule from its precursors and structural isomers is the primary

challenge in QC.

Comparison A: Target vs. Precursor (4-Isopropylphenol)

The synthesis typically involves the alkylation of 4-isopropylphenol. Incomplete reaction is a

common failure mode.

Feature

Target: 2-(4-
Isopropylphenoxy)pr
opan-l-amine

Precursor: 4-
Isopropylphenol

Differentiation
Strategy

3200-3600 cm*

Sharp Doublet (N-H
stretch)

Broad Singlet (O-H
stretch)

The broad, rounded
O-H band of the
phenol will mask the
sharper amine peaks

if impure.

1230 cm™?

Ether Stretch (Ar-O-R)

Phenolic C-O (Ar-OH)

The ether band shifts
to a higher frequency
and sharpens
compared to the

phenolic C-O.

N-H Scissoring

Appearance of the

deformation band at

1600 cm~1 Region Absent ]
present ~1600 cm~1 confirms
amine formation.
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Comparison B: Target vs. Linear Isomer (3-(4-
Isopropylphenoxy)propan-1-amine)

Regioisomers (branched vs. linear) have identical functional groups but distinct "fingerprint"
regions.

¢ Methyl Group Environment:

o Target (Branched): The methyl group is attached to the chiral carbon (CH-CHs). This
creates a specific skeletal vibration near 1100-1150 cm~1,

o Alternative (Linear): The chain is -(CH2)s-. This results in a "methylene rock" vibration
sequence (~720 cm™1) that is absent or distinct in the branched isomer.

e Fingerprint Region (600-1400 cm~1): The branched isomer typically exhibits a more complex
splitting pattern in the C-O stretching region due to the steric environment of the secondary
carbon attachment.

Experimental Protocol: Validated FTIR Workflow

To ensure reproducible data, follow this self-validating protocol.

Materials

o Sample: >98% purity 2-(4-Isopropylphenoxy)propan-1-amine (Liquid or low-melting solid).
e Solvent (if needed): HPLC-grade Chloroform or DCM (for solution cells).

e Instrument: FTIR Spectrometer (ATR accessory preferred).

Step-by-Step Methodology

o Background Collection:
o Clean the ATR crystal (Diamond or ZnSe) with isopropanol.

o Collect a 32-scan background spectrum to remove atmospheric CO2z (2350 cm~1) and
H20.
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e Sample Application:
o For Liquid: Apply 10-20 uL directly onto the crystal center. Ensure no bubbles are trapped.

o For Solid: Place ~5 mg on the crystal and apply pressure using the anvil until the force
gauge reaches the "Green" zone (optimal contact).

e Acquisition:
o Resolution: 4 cm~2.
o Scans: 16 to 32 scans.
o Range: 4000 — 600 cm~1,
» Validation (The "Trust" Check):
o Check 1: Is the baseline flat? (If not, clean crystal and re-run).
o Check 2: Is the COz doublet at 2350 cm~* absent? (If present, purge the chamber).

o Check 3: Are the "Rabbit Ears" at 1380/1385 cm~1 visible? (Confirms Isopropyl group
integrity).

Visualizing the Analytical Logic

The following diagram illustrates the decision tree for validating the product structure using IR
data.
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Unknown Sample

(Suspected Product)

Check 3300-3500 cm—?

Sharp Doublet?

Yes (Primary Amine)

Check 1230-1260 cm—1

o (Broad Singlet)

Strong Band?

Check 800-850 cm~! IMPURITY:

Residual Phenol (Broad OH)

Single Strong Peak?

Yes (Para-sub) \No (Ortho/Meta)

CONFIRMED: ERROR:

2-(4-1sopropylphenoxy)propan-1-amine Wrong Substitution Pattern

Click to download full resolution via product page
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Caption: Logic flow for spectral verification, filtering out common impurities (phenols) and
structural errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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